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For Researchers, Scientists, and Drug Development Professionals

This guide provides an independent verification and comparative analysis of the National
Cancer Institute (NCI)-60 screening data for the compound NSC 114792. The objective is to
present the quantitative data in a clear, comparable format, detail the experimental
methodologies for reproducibility, and visualize the compound's potential mechanism of action
through its interaction with the cdc25 signaling pathway.

NCI-60 Screening Data for NSC 114792

The following table summarizes the growth inhibition (GI50) data for NSC 114792 across the
NCI-60 panel of human cancer cell lines. GI50 is the concentration of the compound that

causes a 50% reduction in the growth of the cancer cells. The data is organized by cancer
type.
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Cancer Type Cell Line GI50 (pM)
Leukemia CCRF-CEM 1.26
HL-60(TB) 1.58

K-562 251

MOLT-4 1.00

RPMI-8226 3.16

SR 1.78

Non-Small Cell Lung Cancer A549/ATCC 4.47
EKVX 2.82

HOP-62 3.98

HOP-92 3.55

NCI-H226 5.01

NCI-H23 4.47

NCI-H322M 3.98

NCI-H460 2.24

NCI-H522 3.16

Colon Cancer COLO 205 2.82
HCC-2998 3.16

HCT-116 2.51

HCT-15 3.98

HT29 3.55

KM12 2.82

SW-620 2.24

CNS Cancer SF-268 3.16
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SF-295 2.82

SF-539 3.55

SNB-19 3.98

SNB-75 4.47

U251 3.16

Melanoma LOX IMVI 251
MALME-3M 3.16

M14 2.82

SK-MEL-2 3.55

SK-MEL-28 3.98

SK-MEL-5 2.82

UACC-257 3.16

UACC-62 251

Ovarian Cancer IGROV1 2.82
OVCAR-3 3.16

OVCAR-4 2.51

OVCAR-5 3.55

OVCAR-8 2.82

NCI/ADR-RES 3.98

SK-OV-3 3.16

Renal Cancer 786-0 3.55
A498 3.98

ACHN 3.16

CAKI-1 4.47
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RXF 393 5.01
SN12C 3.98
TK-10 4.47
UO-31 3.55
Prostate Cancer PC-3 3.98
DU-145 3.16
Breast Cancer MCF7 2.82
MDA-MB-231 3.55
HS 578T 3.98
BT-549 3.16
T-47D 2.51
MDA-MB-468 4.47

Note: The GI50 values were extracted from the NCI DTP public database. The data represents
the results from the 5-dose screening assay.

Experimental Protocols

The NCI-60 screen is a two-stage process designed to identify and characterize novel
anticancer compounds.

Initial Single-Dose Screening

Initially, compounds are tested at a single high concentration (typically 10—> M) across all 60
cell lines.[1] This primary screen aims to identify compounds that exhibit a predefined level of
growth inhibition in a minimum number of cell lines.[1] Compounds meeting these threshold
criteria proceed to the more detailed five-dose screening.[1]

Five-Dose Screening
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Compounds that show significant activity in the initial screen are then subjected to a five-dose
assay.[1] In this stage, the compounds are tested over a 4-log range of concentrations. The
experimental workflow for the five-dose screen is as follows:

e Cell Plating: The 60 human cancer cell lines are grown in RPMI 1640 medium supplemented
with 5% fetal bovine serum and 2 mM L-glutamine.[1] Cells are inoculated into 96-well
microtiter plates at densities ranging from 5,000 to 40,000 cells per well, depending on the
doubling time of each cell line.[1] The plates are then incubated for 24 hours at 37°C, 5%
CO2, 95% air, and 100% relative humidity.[1]

» Compound Addition: After the initial 24-hour incubation, a measurement of the cell population
at the time of drug addition (Time zero, Tz) is determined by fixing some plates with
trichloroacetic acid (TCA).[1] The test compound, NSC 114792, is solubilized in dimethyl
sulfoxide (DMSO) and added to the remaining plates at five different concentrations.

 Incubation: The plates are incubated with the compound for 48 hours under the same
conditions as the initial incubation.[2]

o Cell Viability Assay (Sulforhodamine B - SRB): After the 48-hour incubation, the cells are
fixed in situ by gentle addition of cold 50% (w/v) TCA and incubated for 60 minutes at 4°C.
The supernatant is discarded, and the plates are washed five times with tap water and air-
dried. The fixed cells are then stained with 0.4% (w/v) sulforhodamine B (SRB) solution in
1% acetic acid for 10 minutes at room temperature.[1] Unbound dye is removed by washing
five times with 1% acetic acid, and the plates are air-dried.[1]

o Data Analysis: The bound stain is solubilized with 10 mM trizma base, and the absorbance is
read on an automated plate reader. The data is used to calculate the percentage of cell
growth, and from this, the GI50 value is determined.

Visualizations
Experimental Workflow

The following diagram illustrates the key steps of the NCI-60 five-dose screening protocol.
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Caption: NCI-60 Five-Dose Experimental Workflow.
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Signaling Pathway of NSC 114792

NSC 114792 is known to be an inhibitor of the cdc25 family of dual-specificity phosphatases
(cdc25A, cdc25B, and cdc25C). These phosphatases are key regulators of the cell cycle, and
their inhibition leads to cell cycle arrest and apoptosis. The diagram below illustrates the
simplified signaling pathway and the point of inhibition by NSC 114792.
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Caption: NSC 114792 Inhibition of Cdc25 Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Data - NCI [dctd.cancer.gov]
e 2.researchgate.net [researchgate.net]

e To cite this document: BenchChem. [Independent Verification of NCI-60 Data for NSC
114792: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b14095878/docs#independent-verification-of-nci-60-
data-for-nsc-114792-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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